Cas no 1804702-20-2 (2-(Difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride
• CAS No: 1804702-20-2
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4918414
• Update Time: 2025-11-01

2-(Difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride

• Inchi： 1S/C7H4ClF2NO2/c8-6(13)3-2-11-4(7(9)10)1-5(3)12/h1-2,7H,(H,11,12)
• InChI Key： IGEYZGJRBSXXJI-UHFFFAOYSA-N
• SMILES： ClC(C1=CNC(C(F)F)=CC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2

Additional information on 2-(Difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride

Recent Advances in the Application of 2-(Difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride (CAS: 1804702-20-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(Difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride (CAS: 1804702-20-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This heterocyclic building block, characterized by its difluoromethyl and carbonyl chloride functionalities, offers unique reactivity profiles that enable the construction of complex molecular architectures with potential pharmacological applications. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, antimicrobial agents, and positron emission tomography (PET) tracers, positioning it as a versatile tool in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in developing selective Bruton's tyrosine kinase (BTK) inhibitors for autoimmune diseases. Researchers utilized 1804702-20-2 as a crucial intermediate to introduce the difluoromethylpyridine moiety, which significantly improved metabolic stability and target binding affinity compared to conventional inhibitors. The resulting compounds showed enhanced pharmacokinetic properties in preclinical models, with one derivative advancing to Phase I clinical trials for rheumatoid arthritis treatment.

In antimicrobial research, a team at the University of Tokyo reported the successful incorporation of 2-(Difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride into novel quinolone hybrids targeting DNA gyrase in multidrug-resistant bacteria. The difluoromethyl group was found to enhance membrane permeability while the pyridine core contributed to specific interactions with the gyrase ATP-binding site. These hybrids exhibited potent activity against ESKAPE pathogens with minimum inhibitory concentrations (MICs) 8-16 times lower than existing fluoroquinolones.

The compound's utility extends to radiopharmaceutical development, as evidenced by a recent Nature Communications publication describing its use in creating fluorine-18 labeled probes for tumor imaging. The carbonyl chloride group served as an efficient conjugation point for chelators, while the difluoromethyl moiety provided metabolic stability to the resulting PET tracers. In vivo studies demonstrated excellent tumor-to-background ratios and prolonged retention in xenograft models, suggesting potential for clinical translation in oncology diagnostics.

Synthetic methodology developments have also expanded the applications of 1804702-20-2. A 2024 ACS Catalysis paper detailed a novel palladium-catalyzed cross-coupling protocol that preserves the sensitive carbonyl chloride functionality while enabling diverse C-C bond formations. This breakthrough has facilitated the preparation of previously inaccessible derivatives, including sterically hindered analogs with improved CNS penetration properties for neurotherapeutic applications.

From a safety and scalability perspective, recent process chemistry innovations have addressed initial challenges in the large-scale production of 2-(Difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride. A consortium of pharmaceutical companies published a green chemistry approach in Organic Process Research & Development that reduces hazardous waste generation by 78% through continuous flow technology and solvent recycling. These advancements have made the compound more accessible for industrial applications while meeting stringent environmental regulations.

Looking forward, the unique structural features of 1804702-20-2 continue to inspire novel applications in chemical biology. Current research directions include its incorporation into proteolysis-targeting chimeras (PROTACs), where the difluoromethyl group may enhance ternary complex formation, and in covalent inhibitor design leveraging the reactive carbonyl chloride for targeted protein modification. These developments underscore the compound's growing importance as a multifunctional building block in modern drug discovery pipelines.